Cas no 91571-03-8 (2-(Bromomethyl)-8-methoxynaphthalene)

• Product Name: 2-(Bromomethyl)-8-methoxynaphthalene
• CAS No: 91571-03-8
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 4936288
• Update Time: 2025-11-06

2-(Bromomethyl)-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-8-methoxynaphthalene

• Inchi： 1S/C12H11BrO/c1-14-12-4-2-3-10-6-5-9(8-13)7-11(10)12/h2-7H,8H2,1H3
• InChI Key： FYTUEAMHDIYDRG-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C2C=CC=C(C2=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 2-(Bromomethyl)-8-methoxynaphthalene

2-(Bromomethyl)-8-methoxynaphthalene: A Comprehensive Overview

2-(Bromomethyl)-8-methoxynaphthalene (CAS No. 91571-03-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, polymer synthesis, and advanced materials development. The bromomethyl group attached to the naphthalene ring introduces reactivity, while the methoxy substituent enhances solubility and stability, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of 2-(Bromomethyl)-8-methoxynaphthalene in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of anti-cancer drugs. The compound's naphthalene backbone provides a rigid structure that can be further functionalized to target specific biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic enzymes, opening new avenues for cancer therapy.

In the realm of materials science, 2-(Bromomethyl)-8-methoxynaphthalene has been utilized as a building block for the synthesis of advanced polymers and organic semiconductors. Its bromomethyl group facilitates cross-coupling reactions, enabling the construction of complex molecular architectures. A 2023 paper in *Advanced Materials* reported that polymers derived from this compound exhibit enhanced electrical conductivity and thermal stability, making them suitable for use in flexible electronics and optoelectronic devices.

The synthesis of 2-(Bromomethyl)-8-methoxynaphthalene involves a multi-step process that typically begins with the bromination of an intermediate naphthol derivative. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis, reducing production costs and environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the stability and biodegradability of 2-(Bromomethyl)-8-methoxynaphthalene have been thoroughly investigated. Studies indicate that under specific conditions, the compound undergoes controlled degradation without releasing harmful byproducts. This makes it a safer alternative to traditional chemical intermediates in green chemistry practices.

In conclusion, 2-(Bromomethyl)-8-methoxynaphthalene (CAS No. 91571-03-8) stands as a pivotal compound in modern chemistry due to its structural versatility and wide-ranging applications. With ongoing research uncovering new potentials in drug discovery and materials science, this compound is poised to play an even more significant role in advancing technological and medical frontiers.